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Compound of Interest

Compound Name: 3-methoxy-3-methylbutan-2-one

CAS No.: 36687-98-6

Cat. No.: B1209622

Get Quote

3-Methoxy-3-methylbutan-2-one is a fascinating, yet not extensively documented, organic

compound belonging to the alpha-methoxy ketone family. Its structure, which combines a

ketone carbonyl group with an adjacent ether linkage on a tertiary carbon, suggests a unique

interplay of steric and electronic properties. This guide, intended for researchers and

professionals in drug development and chemical synthesis, aims to provide a comprehensive

overview of its characteristics, a plausible synthetic pathway, and its potential applications,

particularly in the burgeoning field of green chemistry.

While specific applications for 3-methoxy-3-methylbutan-2-one are not widely reported, its

structural similarity to other bio-based solvents positions it as a compound of interest for

replacing halogenated solvents like dichloromethane (DCM) and chloroform. Research into

related compounds, such as 3-methoxybutan-2-one, has demonstrated their efficacy as

sustainable alternatives in significant organic reactions, a low potential for peroxide formation,

and favorable preliminary safety profiles.[1][2] This guide will, therefore, not only detail the

known properties of 3-methoxy-3-methylbutan-2-one but also extrapolate its potential utility

based on sound chemical principles and analogous systems.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1209622#bc-rfq
https://www.benchchem.com/product/b1209622/docs?utm_src=pdf-body#introduction-exploring-the-potential-of-an-alpha-methoxy-ketone
https://www.benchchem.com/product/b1209622/docs?utm_src=pdf-body#introduction-exploring-the-potential-of-an-alpha-methoxy-ketone
https://www.sigmaaldrich.com/HK/zh/product/aldrich/h39604
https://iris.unive.it/retrieve/e4239ddb-2ab8-7180-e053-3705fe0a3322/2008%20GC%20-%20Alcohols.pdf
https://www.benchchem.com/product/b1209622/docs?utm_src=pdf-body#introduction-exploring-the-potential-of-an-alpha-methoxy-ketone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209622?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Identity and Physical Properties
A clear understanding of a compound's fundamental properties is paramount for its application

in research and development. The following tables summarize the key identifiers and physical

characteristics of 3-methoxy-3-methylbutan-2-one.

Table 1: Chemical Identifiers

Identifier Value Source

CAS Number 36687-98-6 PubChem[3]

IUPAC Name
3-methoxy-3-methylbutan-2-

one
PubChem[3]

Molecular Formula C₆H₁₂O₂ PubChem[3]

Molecular Weight 116.16 g/mol PubChem[3]

InChIKey
WIDVGAUYQJKBRR-

UHFFFAOYSA-N
PubChem[3]

SMILES CC(=O)C(C)(C)OC PubChem[3]

Synonyms
3-METHOXY-3-METHYL-2-

BUTANONE
PubChem[3]

Table 2: Physical and Chemical Properties

Property Value Source

Boiling Point 150.5 °C (estimated) The Good Scents Company

Flash Point 39.1 °C (estimated) The Good Scents Company

Solubility
Soluble in water (49.99 g/L at

25°C, est.)
The Good Scents Company

Proposed Synthetic Pathway
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A validated, peer-reviewed synthesis for 3-methoxy-3-methylbutan-2-one is not readily

available in the current literature. However, a logical and robust two-step synthetic route can be

proposed, starting from the commercially available precursor, 2-methyl-3-butyn-2-ol. This

pathway involves the hydration of the alkyne to form the corresponding α-hydroxy ketone,

followed by etherification of the tertiary alcohol.

Step 1: Mercury-Catalyzed Hydration of 2-Methyl-3-butyn-2-ol

The first step is the conversion of 2-methyl-3-butyn-2-ol to 3-hydroxy-3-methylbutan-2-one.

This transformation is a classic example of the hydration of a terminal alkyne. The reaction

proceeds via Markovnikov addition of water across the triple bond, typically catalyzed by a

mercury(II) salt in the presence of aqueous acid.[4]

Step 2: Williamson Ether Synthesis

The second step involves the methylation of the tertiary hydroxyl group of 3-hydroxy-3-

methylbutan-2-one. The Williamson ether synthesis is a well-established method for forming

ethers.[5][6][7][8] This SN2 reaction involves the deprotonation of the alcohol to form a more

nucleophilic alkoxide, which then attacks an alkyl halide (in this case, methyl iodide).

Causality Behind Experimental Choices:

Base Selection (NaH): A strong, non-nucleophilic base like sodium hydride (NaH) is chosen

to deprotonate the tertiary alcohol. This ensures the quantitative formation of the alkoxide

without competing side reactions.

Substrate Considerations: It is crucial to form the alkoxide from the more sterically hindered

alcohol and react it with a sterically unhindered alkyl halide (methyl iodide). Attempting the

reverse (methoxide attacking a tertiary alkyl halide) would lead exclusively to elimination (E2)

products rather than the desired ether.[5]

Potential Complications: The presence of a ketone with α-protons in the substrate introduces

the risk of enolate formation and subsequent aldol condensation reactions under basic

conditions.[9] Using a strong, non-nucleophilic base at low temperatures can help mitigate

this side reaction.
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Step 1: Hydration Step 2: Williamson Ether Synthesis

2-Methyl-3-butyn-2-ol

3-Hydroxy-3-methylbutan-2-one

  H₂SO₄, H₂O, HgO  

3-Hydroxy-3-methylbutan-2-one

3-Methoxy-3-methylbutan-2-one

  1) NaH, THF
  2) CH₃I  

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 3-methoxy-3-methylbutan-2-one.

Spectroscopic Characterization and Analysis
The structural elucidation of 3-methoxy-3-methylbutan-2-one would rely on a combination of

standard spectroscopic techniques. The following is a prediction of the expected spectral data.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show

three distinct signals:

A singlet integrating to 3H around δ 2.1-2.2 ppm, corresponding to the acetyl methyl protons

(CH₃-C=O).

A singlet integrating to 6H around δ 1.2-1.4 ppm, for the two equivalent methyl groups on the

tertiary carbon (C(CH₃)₂).

A singlet integrating to 3H around δ 3.2-3.4 ppm, for the methoxy group protons (O-CH₃).

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum should display

five signals:
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A signal for the carbonyl carbon (C=O) at a characteristic downfield shift of δ > 200 ppm.

A signal for the quaternary carbon bearing the methoxy group (C(CH₃)₂) around δ 75-85

ppm.

A signal for the methoxy carbon (O-CH₃) around δ 50-60 ppm.

A signal for the acetyl methyl carbon (CH₃-C=O) around δ 25-30 ppm.

A signal for the two equivalent methyl carbons (C(CH₃)₂) around δ 20-25 ppm.

MS (Mass Spectrometry): In mass spectrometry, the molecular ion peak (M⁺) would be

observed at m/z = 116. The fragmentation pattern would likely be dominated by alpha-cleavage

adjacent to the carbonyl group, leading to prominent fragments such as:

m/z = 43 (CH₃CO⁺), the acetyl cation, which is often the base peak for methyl ketones.

m/z = 73 ([M - CH₃CO]⁺), corresponding to the loss of the acetyl group.

IR (Infrared Spectroscopy): The IR spectrum will be characterized by two strong absorption

bands:

A sharp, strong absorption around 1715-1725 cm⁻¹ for the C=O (ketone) stretch.

A strong C-O (ether) stretching absorption in the region of 1100-1150 cm⁻¹.

Spectroscopic Analysis

Crude Product Distillation Pure 3-Methoxy-3-
methylbutan-2-one

¹H and ¹³C NMR

GC-MS

FTIR

Structural Confirmation
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Click to download full resolution via product page

Caption: General workflow for the purification and analysis of the target compound.

Safety and Handling
Based on aggregated GHS data, 3-methoxy-3-methylbutan-2-one is classified as a

flammable liquid that can cause skin, eye, and respiratory irritation.[3] Adherence to standard

laboratory safety protocols is essential.

Table 3: GHS Hazard Classification

Pictogram Signal Word Hazard Class

Warning

Flammable liquid and vapor

(H226)Causes skin irritation

(H315)Causes serious eye

irritation (H319)May cause

respiratory irritation (H335)

Table 4: Hazard and Precautionary Statements
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Code Statement

H226 Flammable liquid and vapor.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

P210

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking.

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Self-Validating Protocol for Handling:

Engineering Controls: Always handle this compound in a well-ventilated fume hood to avoid

inhalation of vapors.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles, and a flame-retardant lab coat.

Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area designated for

flammable liquids, away from ignition sources.

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

hazardous chemical waste.

Experimental Protocol: Proposed Synthesis
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The following is a hypothetical, step-by-step protocol for the synthesis of 3-methoxy-3-
methylbutan-2-one based on the pathway described in Section 2. This protocol should be

validated on a small scale before any large-scale synthesis is attempted.

Part 1: Synthesis of 3-Hydroxy-3-methylbutan-2-one[4][10]

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser, slowly add 19 mL of concentrated sulfuric acid to

100 mL of deionized water with cooling.

Catalyst Addition: To the cooled acidic solution, add 13 g of yellow mercury(II) oxide.

Substrate Addition: Heat the mixture to 65-75 °C. Add 84 g (1.0 mol) of 2-methyl-3-butyn-2-ol

dropwise from the addition funnel over 1.5 hours, maintaining the internal temperature within

the specified range.

Reaction: After the addition is complete, continue stirring at 65-75 °C for an additional 30

minutes.

Workup: Cool the reaction mixture to room temperature and filter to remove the mercury

salts. Extract the filtrate with diethyl ether (3 x 50 mL).

Purification: Combine the organic extracts and wash sequentially with water and saturated

sodium bicarbonate solution. Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure. Purify the crude product by vacuum distillation,

collecting the fraction at approximately 140-141 °C, to yield 3-hydroxy-3-methylbutan-2-one.

Part 2: Methylation to 3-Methoxy-3-methylbutan-2-one

Reaction Setup: In a flame-dried, three-necked round-bottom flask under an inert

atmosphere (nitrogen or argon), suspend sodium hydride (1.1 equivalents, 60% dispersion in

mineral oil) in anhydrous tetrahydrofuran (THF).

Alkoxide Formation: Cool the suspension to 0 °C in an ice bath. Slowly add a solution of 3-

hydroxy-3-methylbutan-2-one (1.0 equivalent) in anhydrous THF dropwise. Allow the mixture

to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour

until hydrogen evolution ceases.
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Methylation: Cool the resulting alkoxide solution back to 0 °C. Add methyl iodide (1.2

equivalents) dropwise.

Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor the

reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

Workup: Carefully quench the reaction by the slow, dropwise addition of water at 0 °C.

Separate the layers and extract the aqueous layer with diethyl ether (3 x 50 mL).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure. Purify the crude product by fractional

distillation to yield the final product, 3-methoxy-3-methylbutan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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